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Abstract

Bromodiphenylmethane (CAS No. 776-74-9), also known as benzhydryl bromide, is a
halogenated aromatic hydrocarbon widely utilized as a key intermediate in organic synthesis.[1]
[2] Its chemical structure, featuring a diphenylmethane core with a bromine substituent, imparts
a high degree of reactivity, making it a valuable building block for the synthesis of a diverse
range of compounds, most notably in the pharmaceutical industry.[3][4] This technical guide
provides a comprehensive overview of the chemical and physical properties of
bromodiphenylmethane, detailed experimental protocols for its synthesis and common
applications, a summary of its known hazards and toxicological profile, and analytical data for
its characterization.

Chemical and Physical Properties

Bromodiphenylmethane is a white to orange-brown crystalline solid or low melting mass with
a pungent odor.[2][4] It is a lachrymator, meaning it can cause irritation and tearing of the eyes.
[1][5] The compound is insoluble in water but soluble in organic solvents such as alcohol and
benzene.[5][6] It is sensitive to moisture and can be corrosive to metals in its presence.[1]

Table 1: Physicochemical Properties of Bromodiphenylmethane
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Property Value Reference(s)

CAS Number 776-74-9 [1]

Molecular Formula Ci3Hu1Br [7]

Molecular Weight 247.13 g/mol [7]
White to orange-brown

Appearance crystalline solid or low melting [2][4]
mass

Odor Pungent [5]

Melting Point 33-42 °C [4]

Boiling Point 184 °C at 20 mmHg [2]

- Insoluble in water; soluble in

Solubility [51[6]
alcohol and benzene

Density ~0.9 g/cm?3 [3]

Refractive Index ~1.629 [3]

Flash Point

>110 °C (>230 °F)

[2]

Synthesis and Reactions
Synthesis of Bromodiphenylmethane

A common method for the synthesis of bromodiphenylmethane involves the direct

bromination of diphenylmethane.[5][8]

Experimental Protocol:

 In a suitable reaction vessel equipped with a reflux condenser and a dropping funnel,

diphenylmethane is heated.

o Under illumination, bromine is added dropwise to the heated diphenylmethane.
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e The reaction mixture is maintained at a temperature of approximately 130°C for one hour to
facilitate the reaction.[5]

» Upon completion, the reaction mixture is cooled, and the crude bromodiphenylmethane is
purified, typically by distillation under reduced pressure.

Synthesis of Bromodiphenylmethane

Diphenylmethane Bromine (Br2)

N/

Reaction Vessel
(Heated to 130°C, under light)

l

Purification
(Distillation)

Bromodiphenylmethane

Click to download full resolution via product page

Caption: Workflow for the synthesis of Bromodiphenylmethane.

Use in the Synthesis of Cinnarizine

Bromodiphenylmethane is a key starting material in the synthesis of the antihistamine and
calcium channel blocker, Cinnarizine.[5]

Experimental Protocol:
 Bromodiphenylmethane is added dropwise to a solution of piperazine in toluene.

e The mixture is stirred at 80-90°C for 3 hours.[5]
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After cooling, the reaction mixture is washed with water and then extracted with 10%
hydrochloric acid.

The acidic aqueous layer is made alkaline to precipitate benzhydryl piperazine, which is then
filtered and dried.

The resulting benzhydryl piperazine is dissolved in 95% ethanol with sodium carbonate.
Phenylpropenyl chloride is added dropwise at approximately 65°C.

The mixture is heated under reflux for 4 hours and then filtered while hot to yield Cinnarizine
after purification.[5]

Synthesis of Cinnarizine

Bromodiphenylmethane
+ Piperazine

'

Reaction in Toluene
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'
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in Ethanol (reflux, 4h)
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Caption: Workflow for the synthesis of Cinnarizine.

Biological Activity and Signaling Pathways

Bromodiphenylmethane is primarily recognized for its role as a reactive intermediate in the
synthesis of various biologically active compounds.[3][9] It is a key precursor in the production
of the wakefulness-promoting agent Modafinil and in the synthesis of O-(triazolyl)methyl
carbamates, which are potent inhibitors of fatty acid amide hydrolase (FAAH).[3][5] The
inhibition of FAAH leads to increased levels of endocannabinoids, which have therapeutic
potential in the management of anxiety and chronic pain.[3]

There is limited information available in the public domain regarding the intrinsic biological
activity and specific signaling pathways directly modulated by bromodiphenylmethane itself.
Its high reactivity suggests that any biological effects are likely to be non-specific and
potentially cytotoxic. Further research is required to elucidate any specific biological targets of
this compound.

Analytical Data

Table 2: Spectroscopic Data for Bromodiphenylmethane
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Technique Data Reference(s)

Representative chemical shifts
are expected for the methine

1H NMR _ [1]
proton and the aromatic

protons.

A single peak for the methine
carbon and multiple peaks in

13C NMR o [1](10]11]
the aromatic region are

characteristic.

The mass spectrum shows a
characteristic isotopic pattern

Mass Spec. ] ) ) [1]
for bromine, with major

fragments at m/z 167 and 165.

Strong absorption bands are
observed around 1275 cm~1t (v

FT-IR [5]I6]
C-H), 1680 cm~1t (v C=C), and

2900 cm~1 (v O-H).

Hazards and Toxicology

Bromodiphenylmethane is classified as a corrosive substance and can cause severe skin
burns and eye damage.[1][12] It is also a lachrymator and may cause respiratory irritation.[1][5]

Table 3: GHS Hazard Classifications for Bromodiphenylmethane

Hazard Class Hazard Statement Reference(s)

: i . H314: Causes severe skin
Skin Corrosion/Irritation [1]
burns and eye damage

H290: May be corrosive to

Corrosive to Metals [1]
metals

Specific target organ toxicity —  H335: May cause respiratory 1]

single exposure irritation
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Toxicological Information:

o Acute Toxicity: Based on ATE (Acute Toxicity Estimate) data, the classification criteria for
acute oral and dermal toxicity are not met (ATE > 2000 mg/kg).[13] The toxicological
properties have not been fully investigated.[13]

» Health Effects: Inhalation, ingestion, or skin contact may cause severe injury.[1] Contact with
the molten substance can cause severe burns.[1] It is classified as a dermatotoxin, causing
skin burns, and can induce toxic pneumonitis (inflammation of the lungs).[1]

Handling and Safety Precautions:

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.

e Handling: Use only in a well-ventilated area or under a chemical fume hood. Avoid breathing
dust, fumes, gas, mist, vapors, or spray.[12]

» Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[8] Store

in a corrosives area.
e In case of fire: Use dry chemical, COz, or alcohol-resistant foam.[1]

o Disposal: Dispose of contents/container to an approved waste disposal plant in accordance
with local, regional, and national regulations.

Safe Handling of Bromodiphenylmethane

Click to download full resolution via product page

Caption: Key safety considerations for handling Bromodiphenylmethane.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.fishersci.ca/shop/products/bromodiphenylmethane-90-acros-organics-2/p-3598316
https://www.fishersci.ca/shop/products/bromodiphenylmethane-90-acros-organics-2/p-3598316
https://pubchem.ncbi.nlm.nih.gov/compound/Bromodiphenylmethane
https://pubchem.ncbi.nlm.nih.gov/compound/Bromodiphenylmethane
https://pubchem.ncbi.nlm.nih.gov/compound/Bromodiphenylmethane
https://www.fishersci.com/store/msds?partNumber=AC373465000&productDescription=BROMODIPHENYLMETHANE%2C+90+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.researchgate.net/publication/41188040_Synthesis_and_antioxidant_properties_of_diphenylmethane_derivative_bromophenols_including_a_natural_product
https://pubchem.ncbi.nlm.nih.gov/compound/Bromodiphenylmethane
https://www.benchchem.com/product/b105614?utm_src=pdf-body-img
https://www.benchchem.com/product/b105614?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

Bromodiphenylmethane is a versatile and highly reactive chemical intermediate with
significant applications in the synthesis of pharmaceuticals and other complex organic
molecules. Its utility is underscored by its role in the production of drugs such as Modafinil and
Cinnarizine. However, its corrosive and lachrymatory nature necessitates strict adherence to
safety protocols during handling and storage. This guide provides essential technical
information to support researchers and drug development professionals in the safe and
effective use of this important synthetic building block. Further research into the specific
biological activities and toxicological profile of bromodiphenylmethane would be beneficial for
a more complete understanding of its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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